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Compound of Interest

Compound Name: Silicon monoxide

Cat. No.: B154825 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with silicon monoxide. It outlines the

necessary personal protective equipment (PPE), step-by-step operational procedures for

handling and storage, and a clear plan for waste disposal.

Health Hazards and Exposure Limits
Silicon monoxide can cause irritation to the skin, eyes, and respiratory tract.[1][2] Ingestion

may be harmful.[1] Chronic inhalation of silicon monoxide dust may lead to more severe

respiratory conditions such as pneumoconiosis and pulmonary fibrosis.[3] While not classified

as a hazardous substance, it is crucial to handle it with care to minimize exposure.[4]

Occupational Exposure Limits:

Parameter Value Organization

Permissible Exposure Limit

(TWA)
15 mg/m³ (nuisance dust) OSHA[1]

Personal Protective Equipment (PPE)
To ensure safety and minimize exposure, the following personal protective equipment is

mandatory when handling silicon monoxide.[1][3][5]
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Respiratory Protection: In environments where dust formation is likely, a NIOSH-approved

respirator is recommended.[1][3] For brief exposure or low concentrations, a respirator with

N95 (USA) or PE (EN 143) cartridges can be used as a backup to engineering controls.[6]

Eye Protection: Safety glasses with side shields or goggles are required.[1][6] Contact

lenses should not be worn when handling this material.[1]

Hand Protection: Neoprene or nitrile rubber gloves are necessary to prevent skin contact.[1]

[6] Gloves should be inspected before use and disposed of properly after handling.[4]

Body Protection: A lab coat or other protective work clothing is required to prevent skin

contact.[1][6] Long sleeves, long pants, and closed-toe shoes are mandatory.[6]

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[1]

Utilize local exhaust ventilation or a fume hood to minimize dust concentrations in the air.[1]

[7]

Safe Handling Procedures:

Preparation: Before handling, ensure that an emergency eye wash fountain and safety

shower are readily accessible.[1]

Handling: Avoid direct contact with skin and eyes.[1] Do not breathe in the dust.[1] Avoid

creating dust during handling.[7]

Hygiene: Wash hands thoroughly with mild soap and water after handling and before eating,

drinking, or smoking.[1] Do not use compressed air to clean dust off clothing or skin.[3]

Contaminated clothing should be washed before reuse.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[7]
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Keep the container tightly closed to prevent contamination and moisture absorption.[1][4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][4]

Accidental Release Measures
In the event of a spill:

Evacuate unnecessary personnel from the area.[1]

Wear the appropriate respiratory and protective equipment as outlined in the PPE section.[2]

[7]

Provide adequate ventilation to the spill area.[6][7]

Carefully sweep or vacuum the spilled material using a HEPA filter to avoid generating dust.

[2][6]

Place the collected material into a suitable, closed container for disposal.[4][7]

Prevent the spilled material from entering sewers or public waters.[1]

Disposal Plan
All waste materials should be disposed of in accordance with local, state, and federal

regulations.[3]

Solid Waste: Unused product and contaminated materials should be collected in a sealed

container.[4] It is recommended to offer surplus and non-recyclable solutions to a licensed

disposal company.[4] Landfilling is a potential disposal method.[1]

Contaminated Packaging: Dispose of as unused product.[4]

Sewage Disposal: Do not dispose of silicon monoxide waste into the sewer system.[1]

Workflow for Safe Handling of Silicon Monoxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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